Cas no 59995-48-1 ([(1R)-4-oxocyclopent-2-en-1-yl] acetate)

• Product Name: [(1R)-4-oxocyclopent-2-en-1-yl] acetate
• CAS No: 59995-48-1
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD01318189
• CID: 336599
• PubChem ID: 9877391
• Update Time: 2025-04-23

[(1R)-4-oxocyclopent-2-en-1-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-(acetyloxy)-, (4R)-
• (1r)‐4‐oxocyclopent‐2‐en‐1‐yl acetate
• [(1R)-4-oxocyclopent-2-en-1-yl] acetate
• (1r)(c)\\4(c)\\oxocyclopent(c)\\2(c)\\en(c)\\1(c)\\yl acetate
• CS-0053635
• YNCKAQVPQJWLJW-ZETCQYMHSA-N
• AMY35665
• SCHEMBL2816076
• (R)-4-acetoxycyclopent-2-enone
• P15221
• AS-52468
• (1R)-4-OXO-2-CYCLOPENTEN-1-YL ACETATE
• MFCD01318189
• 59995-48-1
• A869072
• (R)-4-Oxocyclopent-2-en-1-yl acetate
• DTXSID30432158
• AKOS025396230
• (1r)-4-oxocyclopent-2-en-1-yl acetate
• 4(r)-acetoxycyclopent-2-en-1-one
• (R)-4-Oxocyclopent-2-en-1-ylacetate
• (4R)-4-(Acetyloxy)-2-cyclopenten-1-one

• MDL： MFCD01318189
• Inchi： 1S/C7H8O3/c1-5(8)10-7-3-2-6(9)4-7/h2-3,7H,4H2,1H3/t7-/m0/s1
• InChI Key： YNCKAQVPQJWLJW-ZETCQYMHSA-N
• SMILES： O(C(C)=O)[C@H]1C=CC(C1)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on [(1R)-4-oxocyclopent-2-en-1-yl] acetate

Compound CAS No 59995-48-1: 2-Cyclopenten-1-one, 4-(acetyloxy)-, (4R)-

The compound with CAS No 59995-48-1, commonly referred to as 2-Cyclopenten-1-one, 4-(acetyloxy)-, (4R)-, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

2-Cyclopenten-1-one is a cyclic ketone with a cyclopentene ring, while the 4-(acetyloxy) group introduces an ester functionality at the fourth position of the ring. The R configuration at the fourth carbon indicates a specific stereochemistry that may influence the compound's biological activity and chemical reactivity.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds. The (4R)- configuration may play a crucial role in how this molecule interacts with biological systems, potentially affecting its absorption, distribution, metabolism, and excretion.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug discovery. Its structure suggests it could serve as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

Moreover, advancements in synthetic methodologies have made it easier to produce 2-Cyclopenten-1-one, 4-(acetyloxy)-, (4R)- in large quantities with high purity. Techniques such as enantioselective synthesis and catalytic asymmetric reactions have been instrumental in achieving this goal.

In terms of applications, this compound has shown promise in medicinal chemistry for its ability to modulate enzyme activity and receptor binding. Researchers are exploring its potential as an inhibitor of certain kinases and other enzymes implicated in disease pathways.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies and quantum mechanical calculations have provided insights into its interaction with biological targets at the molecular level.

Another area of interest is the compound's role in natural product synthesis. Its structural similarity to certain bioactive natural products suggests it could be used as an intermediate in the total synthesis of complex molecules with therapeutic potential.

Furthermore, recent breakthroughs in green chemistry have led to more environmentally friendly methods for synthesizing 2-Cyclopenten-1-one, 4-(acetyloxy)-, (4R)-. These methods not only reduce waste but also improve the overall sustainability of chemical processes.

In conclusion, CAS No 59995-48-1 represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines within chemistry and biology. Its unique structure and stereochemical properties make it a valuable tool for advancing scientific research and developing innovative solutions in medicine and beyond.